1-methyl-4-{3-[5-(5-methyl-3-isoxazolyl)-1,3,4-oxadiazol-2-yl]propanoyl}-2-phenylpiperazine

• IUPAC Name: 3-[5-(5-methyl-1,2-oxazol-3-yl)-1,3,4-oxadiazol-2-yl]-1-(4-methyl-3-phenylpiperazin-1-yl)propan-1-one
• InChI: InChI=1S/C20H23N5O3/c1-14-12-16(23-28-14)20-22-21-18(27-20)8-9-19(26)25-11-10-24(2)17(13-25)15-6-4-3-5-7-15/h3-7,12,17H,8-11,13H2,1-2H3
• InChI Key: KXWMVNRCOUIHDJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C2=NN=C(O2)CCC(=O)N3CCN(C(C3)C4=CC=CC=C4)C
• Molecular Formula: C20H23N5O3
• Molecular Weight: 381.4 g/mol

Description

Synthesis Analysis

• Synthesis and Tuberculostatic Activity : Synthesis of related compounds involving phenylpiperazineacetic hydrazide and its derivatives has been explored. One such compound, 5-(4-phenylpiperazin-1-ylmethyl)-1,3,4-oxadiazole-2-thiol, showed potential tuberculostatic activity (Foks et al., 2004).

• Derivative Synthesis : Various derivatives, such as 2-[2-methyl/phenylimino-3-(3-methyl-5-styryl-isoxazol-4-yl)-2,3-dihydro-thiazole-4-yl]-1,3,4-oxadiazoles, have been synthesized and characterized (Rajanarendar et al., 2006).

Molecular Structure Analysis

• Spectroscopic Analysis : The structural and spectroscopic analysis of related compounds has been conducted using experimental techniques like FT-IR and Laser-Raman spectroscopy, combined with ab initio calculations (Al-Omary et al., 2014).

Chemical Reactions and Properties

• Reactivity of Oxadiazoles : The reactions of certain oxadiazole derivatives, leading to various products such as nitrile and carboxylic acid, have been studied. These studies provide insights into the chemical behavior of similar compounds (Foks et al., 2004).

Physical Properties Analysis

• Crystal Structure and Physical Properties : The crystal and molecular structures of related isothiazolopyridines were determined, providing insight into the physical properties and molecular packing of such compounds (Karczmarzyk & Malinka, 2008).

Chemical Properties Analysis

• Characterization and Activity : Detailed characterization, including mass spectral characteristics, of related phenylpiperazines has been performed. This provides a foundation for understanding the chemical properties of analogous compounds (Mallen & Smith, 1979).